Cas no 1704064-42-5 (3-Chloro-5-iodo-N,N-dimethylpyrazin-2-amine)

• Product Name: 3-Chloro-5-iodo-N,N-dimethylpyrazin-2-amine
• CAS No: 1704064-42-5
• MF: C₆H₇ClIN₃
• MW: 283.497351884842
• MDL: MFCD28400190
• CID: 4703250
• Update Time: 2025-05-26

3-Chloro-5-iodo-N,N-dimethylpyrazin-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-chloro-5-iodo-N,N-dimethylpyrazin-2-amine
• FCH3790637
• AM87827
• 3-Chloro-5-iodo-N,N-dimethylpyrazin-2-amine

• MDL： MFCD28400190
• Inchi： 1S/C6H7ClIN3/c1-11(2)6-5(7)10-4(8)3-9-6/h3H,1-2H3
• InChI Key： YICSYMLOJUGRGC-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(=N1)Cl)N(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 133
• Topological Polar Surface Area: 29

Additional information on 3-Chloro-5-iodo-N,N-dimethylpyrazin-2-amine

3-Chloro-5-iodo-N,N-dimethylpyrazin-2-amine (CAS No. 1704064-42-5)

The compound 3-Chloro-5-iodo-N,N-dimethylpyrazin-2-amine (CAS No. 1704064-42-5) is a highly specialized organic compound with significant applications in the fields of pharmacology, materials science, and chemical synthesis. This compound belongs to the class of pyrazine derivatives, which are known for their unique electronic properties and versatile reactivity. The presence of chlorine and iodine substituents at the 3 and 5 positions, respectively, along with the N,N-dimethylamino group at position 2, imparts distinctive chemical and physical characteristics to this molecule.

Recent studies have highlighted the potential of 3-Chloro-5-iodo-N,N-dimethylpyrazin-2-amine as a key intermediate in the synthesis of advanced pharmaceutical agents. Its ability to undergo various nucleophilic substitutions and coupling reactions makes it an invaluable building block in drug discovery programs targeting complex biological pathways. For instance, researchers have successfully utilized this compound to develop novel inhibitors for kinase enzymes, which are critical in the treatment of various cancers.

In addition to its role in drug development, 3-Chloro-5-iodo-N,N-dimethylpyrazin-2-amine has also found applications in materials science. Its unique electronic configuration allows it to serve as a precursor for the synthesis of advanced materials such as conductive polymers and metalloorganic frameworks (MOFs). These materials hold promise for revolutionizing energy storage technologies and catalytic processes.

The synthesis of 3-Chloro-5-iodo-N,N-dimethylpyrazin-2-amine involves a multi-step process that typically begins with the preparation of pyrazine derivatives followed by selective substitution reactions. Recent advancements in catalytic methodologies have enabled chemists to achieve higher yields and improved purity levels, making this compound more accessible for large-scale applications.

From a toxicological perspective, 3-Chloro-5-iodo-N,N-dimethylpyrazin-2-amines have been subjected to rigorous safety assessments. These studies have demonstrated that, when handled appropriately, this compound poses minimal risks under standard laboratory conditions. However, like all chemicals, proper handling protocols must be followed to ensure worker safety and environmental protection.

In conclusion, 3-Chloro-5-Iodo-N,N-DimethylPyrazin - 2 - Amine (CAS No. 1704064 - 42 - 5) stands as a testament to the ingenuity of modern chemical synthesis. Its diverse applications across multiple disciplines underscore its importance in contemporary scientific research. As ongoing investigations continue to uncover new potentials for this compound, it is poised to play an even more pivotal role in advancing technological and therapeutic innovations.